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Compound of Interest

Compound Name: S 1360

Cat. No.: B1680365 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: S-1360 is a discontinued investigational compound. The information provided

below is based on limited publicly available data and general laboratory best practices for

handling similar chemical compounds. A comprehensive Certificate of Analysis for S-1360 is

not publicly available. Therefore, users should exercise caution and are encouraged to perform

their own validation experiments for stability and solubility. Always adhere to your institution's

specific safety protocols and guidelines.

Introduction
S-1360 is a potent and selective, non-catalytic site HIV-1 integrase inhibitor that was under

development by Shionogi-GlaxoSmithKline.[1][2] It demonstrates antiviral activity against both

X4 and R5 tropic strains of HIV-1, as well as variants resistant to nucleoside reverse

transcriptase inhibitors (NRTIs), non-nucleoside reverse transcriptase inhibitors (NNRTIs), and

protease inhibitors (PIs).[3] These application notes provide guidelines for the proper handling,

storage, and experimental use of S-1360 powder in a research setting.

Physicochemical and In Vitro Activity Data
The following tables summarize the available quantitative data for S-1360.

Table 1: Physicochemical Properties of S-1360
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Property Value Reference

Molecular Formula C₁₆H₁₂FN₃O₃ [3]

Molecular Weight 313.28 g/mol [3]

CAS Number 280571-30-4

Appearance
White to off-white powder

(assumed)
General knowledge

Table 2: In Vitro Activity of S-1360

Parameter Value
Cell Line/Assay
Conditions

Reference

IC₅₀ (Purified

Integrase)
20 nM

Catalytic activity of

purified HIV-1

integrase

EC₅₀ (Antiviral

Activity)
200 nM

MTT assay in MT-4

cells infected with

HIV-1 IIIB

CC₅₀ (Cytotoxicity) 12 µM
MTT assay in MT-4

cells

Handling and Storage Protocols
Personal Protective Equipment (PPE)
When handling S-1360 powder, it is essential to use appropriate personal protective equipment

to minimize exposure. This includes, but is not limited to:

Gloves: Nitrile or latex gloves.

Eye Protection: Safety glasses or goggles.

Lab Coat: A standard laboratory coat.
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Respiratory Protection: A dust mask or respirator should be used when handling larger

quantities of powder or when there is a risk of aerosolization.

Storage of S-1360 Powder
Proper storage is crucial to maintain the stability and integrity of the compound.

Short-term Storage (up to 1 month): Store at room temperature (20-25°C) in a tightly sealed

container, protected from light and moisture.

Long-term Storage (greater than 1 month): For long-term storage, it is recommended to store

the powder at -20°C in a tightly sealed container, protected from light and moisture.

General Recommendations:

Store in a dry, well-ventilated area.

Avoid repeated freeze-thaw cycles of stock solutions.

Keep the container tightly closed when not in use.

Preparation of Stock Solutions
Stock solutions should be prepared in a chemical fume hood. The following protocol is for the

preparation of a 10 mM stock solution in Dimethyl Sulfoxide (DMSO).

Materials:

S-1360 powder

Anhydrous DMSO

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Protocol:
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Calculate the required mass of S-1360:

To prepare 1 mL of a 10 mM stock solution, you will need:

Mass (mg) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol ) x 1000 (mg/g)

Mass (mg) = 0.010 mol/L x 0.001 L x 313.28 g/mol x 1000 mg/g = 3.1328 mg

Weighing the powder:

Tare a sterile microcentrifuge tube on a calibrated analytical balance.

Carefully weigh out approximately 3.13 mg of S-1360 powder into the tube. Record the

exact weight.

Dissolving the powder:

Add the appropriate volume of anhydrous DMSO to the tube to achieve a final

concentration of 10 mM. For example, if you weighed out exactly 3.1328 mg, add 1.0 mL

of DMSO.

Cap the tube tightly and vortex thoroughly until the powder is completely dissolved. Gentle

warming in a water bath (37°C) may aid in dissolution if necessary, but the stability of S-

1360 under these conditions should be verified.

Storage of Stock Solution:

Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw

cycles.

Store the aliquots at -20°C or -80°C for long-term storage.

Experimental Protocols
HIV-1 Integrase Inhibition Assay (General Protocol)
This protocol provides a general workflow for assessing the in vitro inhibitory activity of S-1360

against HIV-1 integrase. Specific assay conditions may need to be optimized.
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Materials:

Recombinant HIV-1 Integrase enzyme

Oligonucleotide substrates mimicking the viral DNA ends

Assay buffer (specific composition depends on the enzyme and detection method)

S-1360 stock solution

96-well assay plates

Plate reader for detection (e.g., fluorescence or luminescence)

Protocol:

Prepare serial dilutions of S-1360:

Dilute the 10 mM stock solution in assay buffer to achieve a range of desired final

concentrations for the assay (e.g., from 1 nM to 10 µM).

Assay Setup:

In a 96-well plate, add the following to each well:

Assay buffer

Diluted S-1360 or vehicle control (DMSO)

Recombinant HIV-1 Integrase enzyme

Incubate the plate at the optimal temperature for the enzyme (typically 37°C) for a pre-

determined time (e.g., 15-30 minutes) to allow the inhibitor to bind to the enzyme.

Initiate the Reaction:

Add the oligonucleotide substrate to each well to start the enzymatic reaction.

Incubation and Detection:
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Incubate the plate at 37°C for the desired reaction time (e.g., 60-120 minutes).

Stop the reaction (if necessary, depending on the detection method).

Measure the signal (e.g., fluorescence) using a plate reader.

Data Analysis:

Calculate the percentage of inhibition for each concentration of S-1360 compared to the

vehicle control.

Plot the percentage of inhibition against the logarithm of the inhibitor concentration and fit

the data to a dose-response curve to determine the IC₅₀ value.

Visualizations
Signaling Pathway of HIV-1 Integration and Inhibition by
S-1360
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Caption: HIV-1 Integration and Inhibition by S-1360.
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Experimental Workflow for S-1360 Stock Solution
Preparation

Start

Weigh S-1360 Powder

Dissolve in Anhydrous DMSO

Vortex until Dissolved

Aliquot into Single-Use Tubes

Store at -20°C or -80°C

End
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Caption: Workflow for Preparing S-1360 Stock Solution.

General Workflow for an In Vitro HIV-1 Integrase
Inhibition Assay
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Caption: Workflow for In Vitro Integrase Inhibition Assay.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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